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Introduction
The study of intermetallic compounds is crucial for the development of new materials with

tailored properties. Within the calcium-indium (Ca-In) binary system, the Ca₃In compound

represents a stable phase with potential applications in various fields. A thorough

understanding of its thermodynamic properties is fundamental to predicting its behavior in

different environments and its viability in material design and synthesis. This technical guide

provides a comprehensive overview of the known thermodynamic properties of the Ca₃In

intermetallic compound, focusing on its enthalpy of formation and the experimental methods

used for its determination.

Core Thermodynamic Data
The primary experimentally determined thermodynamic property for Ca₃In is its standard

enthalpy of formation. To date, comprehensive experimental data for its standard entropy,

Gibbs free energy of formation, and heat capacity are not readily available in the literature.

Table 1: Standard Enthalpy of Formation of Ca₃In
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Property Symbol
Value
(kJ/mol)

Value
(kJ/mol of
atoms)

Method Reference

Standard

Enthalpy of

Formation

ΔHf° -160.8 ± 8.4 -40.2 ± 2.1

Direct

Reaction

Calorimetry

Notin et al.

(1984)

Ca-In Phase Diagram
The stability of the Ca₃In compound is illustrated in the Ca-In binary phase diagram. This

diagram is essential for understanding the temperature and composition ranges within which

Ca₃In can be formed and coexist with other phases. Ca₃In is a congruently melting compound,

indicating that it melts at a constant temperature without undergoing decomposition.

Experimental Protocols
The determination of the enthalpy of formation of intermetallic compounds like Ca₃In requires

precise experimental techniques. The value reported in this guide was obtained using Direct

Reaction Calorimetry.

Direct Reaction Calorimetry
Direct reaction calorimetry measures the heat released or absorbed during the exothermic or

endothermic formation of a compound directly from its constituent elements.

Principle: A stoichiometric mixture of the constituent elements (in this case, calcium and indium)

is heated in a calorimeter to a temperature sufficient to initiate a self-sustaining reaction. The

heat evolved by the reaction is measured by the temperature change of the calorimeter and its

surroundings.

Generalized Experimental Workflow:

Sample Preparation:

High-purity calcium (typically in the form of filings or small pieces) and indium (as a

powder or granules) are weighed in the stoichiometric ratio of 3:1.
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The materials are thoroughly mixed in an inert atmosphere (e.g., an argon-filled glovebox)

to prevent oxidation.

The mixture is pressed into a compact pellet.

Calorimeter Setup:

The pellet is placed in a crucible (e.g., made of tantalum or another high-melting-point,

non-reactive material).

The crucible is positioned within the reaction chamber of a high-temperature calorimeter.

The calorimeter is evacuated and backfilled with an inert gas.

Reaction Initiation and Data Acquisition:

The sample is heated at a controlled rate.

The temperature of the sample and the calorimeter are continuously monitored.

The reaction is initiated, often spontaneously, as the temperature reaches the melting

point of one of the components or an eutectic temperature, leading to a rapid increase in

temperature.

The temperature change is recorded until the system returns to thermal equilibrium.

Calculation of Enthalpy of Formation:

The heat evolved during the reaction is calculated from the temperature change and the

heat capacity of the calorimeter, which is determined through calibration experiments.

The measured heat is then used to calculate the standard enthalpy of formation of the

compound.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the direct reaction calorimetry experiment

for determining the enthalpy of formation of Ca₃In.
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To cite this document: BenchChem. [Thermodynamic Properties of Ca₃In: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15489153#thermodynamic-properties-of-ca3in-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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